(E)-5-Chloro-2-(2-(phenyl(pyridin-2-yl)methylene)hydrazinyl)pyridine
(E)-5-Chloro-2-(2-(phenyl(pyridin-2-yl)methylene)hydrazinyl)pyridine
JIB-04, also known as NSC 693627, is a Jumonji histone demethylase inhibitor. JIB-04 selectively blocks cancer cell growth in vitro and diminishes tumor growth in H358 and A549 mouse xenograft models in vivo. JIB-04 can prolong survival in a mouse model of breast cancer.
Brand Name:
Vulcanchem
CAS No.:
199596-05-9
VCID:
VC0548721
InChI:
InChI=1S/C17H13ClN4/c18-14-9-10-16(20-12-14)21-22-17(13-6-2-1-3-7-13)15-8-4-5-11-19-15/h1-12H,(H,20,21)/b22-17+
SMILES:
C1=CC=C(C=C1)C(=NNC2=NC=C(C=C2)Cl)C3=CC=CC=N3
Molecular Formula:
C17H13ClN4
Molecular Weight:
308.8 g/mol
(E)-5-Chloro-2-(2-(phenyl(pyridin-2-yl)methylene)hydrazinyl)pyridine
CAS No.: 199596-05-9
Inhibitors
VCID: VC0548721
Molecular Formula: C17H13ClN4
Molecular Weight: 308.8 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 199596-05-9 |
|---|---|
| Product Name | (E)-5-Chloro-2-(2-(phenyl(pyridin-2-yl)methylene)hydrazinyl)pyridine |
| Molecular Formula | C17H13ClN4 |
| Molecular Weight | 308.8 g/mol |
| IUPAC Name | 5-chloro-N-[(E)-[phenyl(pyridin-2-yl)methylidene]amino]pyridin-2-amine |
| Standard InChI | InChI=1S/C17H13ClN4/c18-14-9-10-16(20-12-14)21-22-17(13-6-2-1-3-7-13)15-8-4-5-11-19-15/h1-12H,(H,20,21)/b22-17+ |
| Standard InChIKey | YHHFKWKMXWRVTJ-OQKWZONESA-N |
| Isomeric SMILES | C1=CC=C(C=C1)/C(=N\NC2=NC=C(C=C2)Cl)/C3=CC=CC=N3 |
| SMILES | C1=CC=C(C=C1)C(=NNC2=NC=C(C=C2)Cl)C3=CC=CC=N3 |
| Canonical SMILES | C1=CC=C(C=C1)C(=NNC2=NC=C(C=C2)Cl)C3=CC=CC=N3 |
| Appearance | Solid powder |
| Description | JIB-04, also known as NSC 693627, is a Jumonji histone demethylase inhibitor. JIB-04 selectively blocks cancer cell growth in vitro and diminishes tumor growth in H358 and A549 mouse xenograft models in vivo. JIB-04 can prolong survival in a mouse model of breast cancer. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO, not in water |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | JIB04; JIB-04; JIB 04; NSC 693627; NSC-693627; NSC 693627. |
| Reference | 1: Van Rechem C, Black JC, Boukhali M, Aryee MJ, Graslund S, Haas W, Benes CH, Whetstine JR. Lysine Demethylase KDM4A Associates with Translation Machinery and Regulates Protein Synthesis. Cancer Discov. 2015 Jan 6. pii: CD-14-1326. [Epub ahead of print] PubMed PMID: 25564516. 2: Sekar TV, Foygel K, Gelovani JG, Paulmurugan R. Genetically Encoded Molecular Biosensors To Image Histone Methylation in Living Animals. Anal Chem. 2014 Dec 24. [Epub ahead of print] PubMed PMID: 25506787. 3: Wang L, Chang J, Varghese D, Dellinger M, Kumar S, Best AM, Ruiz J, Bruick R, Peña-Llopis S, Xu J, Babinski DJ, Frantz DE, Brekken RA, Quinn AM, Simeonov A, Easmon J, Martinez ED. A small molecule modulates Jumonji histone demethylase activity and selectively inhibits cancer growth. Nat Commun. 2013;4:2035. doi: 10.1038/ncomms3035. Erratum in: Nat Commun. 2013;4:2639. PubMed PMID: 23792809; PubMed Central PMCID: PMC3724450. |
| PubChem Compound | 6519698 |
| Last Modified | Nov 11 2021 |
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